Cas no 946511-97-3 (L-Alanine 2-Ethylbutyl Ester Hydrochloride)

L-Alanine 2-Ethylbutyl Ester Hydrochloride is a chiral ester derivative of L-alanine, commonly utilized in organic synthesis and pharmaceutical applications. Its key advantages include high enantiomeric purity, which is critical for asymmetric synthesis and the production of optically active compounds. The 2-ethylbutyl ester group enhances solubility in nonpolar solvents, facilitating reactions in diverse media. The hydrochloride form improves stability and handling, making it suitable for storage and transport. This compound is particularly valuable in peptide synthesis and as a building block for bioactive molecules, where precise stereochemistry is essential. Its consistent quality and reliable performance make it a preferred choice for research and industrial applications.
L-Alanine 2-Ethylbutyl Ester Hydrochloride structure
946511-97-3 structure
Product Name:L-Alanine 2-Ethylbutyl Ester Hydrochloride
CAS No:946511-97-3
MF:C9H20ClNO2
MW:209.71360206604
MDL:MFCD32660031
CID:4729008
Update Time:2025-10-30

L-Alanine 2-Ethylbutyl Ester Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (S)-2-ethylbutyl 2-aminopropanoate hydrochloride
    • DEAGOVGXNPHPIJ-FJXQXJEOSA-N
    • L-alanine-2-ethylbutylester hydrochloride
    • L-Alanine 2-ethylbutyl ester hydrochloride
    • 2-Ethylbutyl (2S)-2-aminopropanoate;hydrochloride
    • L
    • L-Alanine 2-Ethylbutyl Ester Hydrochloride
    • MDL: MFCD32660031
    • Inchi: 1S/C9H19NO2.ClH/c1-4-8(5-2)6-12-9(11)7(3)10;/h7-8H,4-6,10H2,1-3H3;1H/t7-;/m0./s1
    • InChI Key: DEAGOVGXNPHPIJ-FJXQXJEOSA-N
    • SMILES: C(CC)(CC)COC(=O)[C@@H](N)C.Cl

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 133
  • Topological Polar Surface Area: 52.3

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L-Alanine 2-Ethylbutyl Ester Hydrochloride Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Chlorotrimethylsilane ;  18 h, 20 °C
Reference
Preparation of 6-aza-nucleoside prodrugs as antiviral agents for treating virus infections
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Chlorotrimethylsilane Solvents: Dichloromethane ;  18 h, 20 °C
Reference
Preparation of 4'-thio-nucleotide and -nucleoside prodrugs for the treatment of cancer
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane
Reference
Cyclic phosphoramidates as prodrugs of 2'-C-methylcytidine
Meppen, Malte; Pacini, Barbara; Bazzo, Renzo; Koch, Uwe; Leone, Joseph F.; et al, European Journal of Medicinal Chemistry, 2009, 44(9), 3765-3770

Production Method 4

Reaction Conditions
1.1 Reagents: Thionyl chloride ;  0 °C; 30 min, 5 °C
1.2 10 h, 5 °C → 80 °C
Reference
Preparation method of 2-alkyl-L-alaninate ester hydrochloride salts
, China, , ,

Production Method 5

Reaction Conditions
1.1 Reagents: Chlorotrimethylsilane ;  18 h, 20 °C
1.2 Solvents: Diethyl ether ;  18 h, 60 °C
Reference
Preparation of thiarabine prodrug-based treatments for cancer
, World Intellectual Property Organization, , ,

Production Method 6

Reaction Conditions
1.1 5 min, 0 °C
1.2 Reagents: Thionyl chloride ;  60 °C; 10 h, 60 °C
Reference
Preparation of deuterated nucleoside analogue for treating virus infection
, China, , ,

Production Method 7

Reaction Conditions
1.1 Reagents: Thionyl chloride ;  1 h, 0 °C
1.2 16 h, 90 °C
Reference
Catalytic asymmetric synthesis of the anti-COVID-19 drug remdesivir
Wang, Mo; Zhang, Lu; Huo, Xiaohong; Zhang, Zhenfeng; Yuan, Qianjia; et al, Angewandte Chemie, 2020, 59(47), 20814-20819

Production Method 8

Reaction Conditions
Reference
Preparation of nucleotides as antiviral agents
, World Intellectual Property Organization, , ,

L-Alanine 2-Ethylbutyl Ester Hydrochloride Raw materials

L-Alanine 2-Ethylbutyl Ester Hydrochloride Preparation Products

L-Alanine 2-Ethylbutyl Ester Hydrochloride Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:946511-97-3)(S)-2-ethylbutyl 2-aminopropanoate hydrochloride
Order Number:sfd10397
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:946511-97-3)2-乙基丁基-L-丙氨酸酯盐酸盐
Order Number:LE25849024
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:50
Price ($):discuss personally
Email:18501500038@163.com

Additional information on L-Alanine 2-Ethylbutyl Ester Hydrochloride

Research Briefing on L-Alanine 2-Ethylbutyl Ester Hydrochloride (CAS: 946511-97-3): Recent Advances and Applications

L-Alanine 2-Ethylbutyl Ester Hydrochloride (CAS: 946511-97-3) is a specialized amino acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique esterification and hydrochloride salt formation, has shown promising potential in various applications, including drug delivery systems, peptide synthesis, and as a chiral building block in medicinal chemistry. Recent studies have focused on optimizing its synthesis, exploring its physicochemical properties, and evaluating its biological activity, making it a compound of interest for researchers in the field.

The synthesis of L-Alanine 2-Ethylbutyl Ester Hydrochloride involves the esterification of L-alanine with 2-ethylbutanol, followed by hydrochloride salt formation. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, enabling its broader application in research and development. Notably, the use of green chemistry approaches, such as solvent-free reactions and catalytic methods, has been explored to enhance the sustainability of its production. These developments are crucial for scaling up the compound's synthesis while minimizing environmental impact.

In the context of drug delivery, L-Alanine 2-Ethylbutyl Ester Hydrochloride has been investigated as a prodrug moiety due to its ability to enhance the bioavailability of therapeutic agents. Studies have demonstrated that esterification of drugs with this amino acid derivative can improve their solubility and permeability, thereby increasing their efficacy. For instance, recent research has highlighted its role in the delivery of antiviral and anticancer agents, where the ester prodrug approach has shown to significantly enhance drug uptake and reduce systemic toxicity. These findings underscore the compound's potential in designing next-generation therapeutics.

Furthermore, L-Alanine 2-Ethylbutyl Ester Hydrochloride has been utilized as a chiral auxiliary in asymmetric synthesis, contributing to the stereoselective construction of complex molecules. Its application in peptide synthesis has also been explored, where it serves as a protecting group for the carboxyl function of amino acids, facilitating the synthesis of peptide chains with high fidelity. Recent studies have optimized these protocols, leading to improved efficiency and reduced side reactions, which are critical for the production of peptide-based pharmaceuticals.

In conclusion, L-Alanine 2-Ethylbutyl Ester Hydrochloride (CAS: 946511-97-3) represents a versatile and valuable compound in the realm of chemical biology and pharmaceutical research. Its applications in drug delivery, peptide synthesis, and asymmetric synthesis highlight its broad utility and potential for future innovations. Ongoing research aims to further elucidate its mechanistic roles and expand its applications, paving the way for novel therapeutic strategies and industrial processes. As the field continues to evolve, this compound is expected to play an increasingly important role in advancing chemical and biological sciences.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:946511-97-3)(S)-2-ethylbutyl 2-aminopropanoate hydrochloride
sfd10397
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:946511-97-3)2-乙基丁基-L-丙氨酸酯盐酸盐
LE25849024
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email